Cas no 2225172-77-8 (2-Chloro-3-cyano-5-cyclopropylphenylboronic acid)

• Product Name: 2-Chloro-3-cyano-5-cyclopropylphenylboronic acid
• CAS No: 2225172-77-8
• MF: C₁₀H₉BClNO₂
• MW: 221.45
• CID: 5143242
• PubChem ID: 133555226
• Update Time: 2025-09-19

2-Chloro-3-cyano-5-cyclopropylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-cyano-5-cyclopropylphenylboronic acid
• (2-Chloro-3-cyano-5-cyclopropylphenyl)boronic acid
• 2225172-77-8

• Inchi： 1S/C10H9BClNO2/c12-10-8(5-13)3-7(6-1-2-6)4-9(10)11(14)15/h3-4,6,14-15H,1-2H2
• InChI Key： KBODIUYTGSXAOM-UHFFFAOYSA-N
• SMILES： B(C1=CC(C2CC2)=CC(C#N)=C1Cl)(O)O

Computed Properties

• Exact Mass: 221.0414864g/mol
• Monoisotopic Mass: 221.0414864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.2Ų